Cas no 329779-14-8 (N-(4-Chloro-3-nitrophenyl)-2-4-(4-fluorophenyl)piperazinoacetamide)

• Product Name: N-(4-Chloro-3-nitrophenyl)-2-4-(4-fluorophenyl)piperazinoacetamide
• CAS No: 329779-14-8
• CID: 4646335
• Update Time: 2025-06-11

N-(4-Chloro-3-nitrophenyl)-2-4-(4-fluorophenyl)piperazinoacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Chloro-3-nitrophenyl)-2-4-(4-fluorophenyl)piperazinoacetamide

Additional information on N-(4-Chloro-3-nitrophenyl)-2-4-(4-fluorophenyl)piperazinoacetamide

N-(4-Chloro-3-nitrophenyl)-2-4-(4-fluorophenyl)piperazinoacetamide (CAS No. 329779-14-8): An Overview of a Potent Bioactive Compound

N-(4-Chloro-3-nitrophenyl)-2-4-(4-fluorophenyl)piperazinoacetamide (CAS No. 329779-14-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology due to its unique structural features and potential therapeutic applications. This compound, often referred to by its CAS number, is a member of the piperazine class of compounds, which are known for their diverse biological activities, including antiviral, anti-inflammatory, and neuroprotective properties.

The molecular structure of N-(4-Chloro-3-nitrophenyl)-2-4-(4-fluorophenyl)piperazinoacetamide is characterized by a piperazine ring substituted with a 4-fluorophenyl group and an acetamide moiety linked to a 4-chloro-3-nitrophenyl group. This intricate arrangement of functional groups imparts the compound with a high degree of chemical stability and biological activity. Recent studies have highlighted the importance of these structural features in modulating various biological pathways and interactions.

In the realm of medicinal chemistry, N-(4-Chloro-3-nitrophenyl)-2-4-(4-fluorophenyl)piperazinoacetamide has been investigated for its potential as a lead compound in drug discovery. One of the key areas of interest is its activity against viral infections. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The mechanism of action is believed to involve the inhibition of viral replication through interference with viral protein synthesis or assembly.

Beyond its antiviral properties, N-(4-Chloro-3-nitrophenyl)-2-4-(4-fluorophenyl)piperazinoacetamide has also been studied for its anti-inflammatory effects. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease (IBD), are characterized by chronic inflammation that can lead to tissue damage and organ dysfunction. Preclinical studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that N-(4-Chloro-3-nitrophenyl)-2-4-(4-fluorophenyl)piperazinoacetamide may have therapeutic potential in the treatment of inflammatory disorders.

Another area of research focuses on the neuroprotective properties of N-(4-Chloro-3-nitrophenyl)-2-4-(4-fluorophenyl)piperazinoacetamide. Neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease, are major health challenges with limited treatment options. Studies have shown that this compound can protect neurons from oxidative stress and apoptosis, which are key factors in the progression of neurodegenerative diseases. The mechanism behind these neuroprotective effects is thought to involve the activation of antioxidant defense systems and the modulation of signaling pathways involved in cell survival.

The pharmacokinetic properties of N-(4-Chloro-3-nitrophenyl)-2-4-(4-fluorophenyl)piperazinoacetamide have also been extensively studied to understand its behavior in biological systems. Research has shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as a therapeutic agent. Additionally, its low toxicity profile in preclinical studies suggests that it may be safe for use in humans.

In conclusion, N-(4-Chloro-3-nitrophenyl)-2-4-(4-fluorophenyl)piperazinoacetamide (CAS No. 329779-14-8) is a promising bioactive compound with a wide range of potential therapeutic applications. Its unique molecular structure and diverse biological activities make it an attractive candidate for further research and development in the fields of antiviral therapy, anti-inflammatory treatment, and neuroprotection. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for addressing unmet medical needs.